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Compound of Interest

Compound Name:
4-(Azetidin-3-ylmethoxy)-1H-

pyrazole

Cat. No.: B12069996

Get Quote

Executive Summary & Structural Logic
The target molecule, 4-(Azetidin-3-ylmethoxy)-1H-pyrazole, features an ether linkage

connecting the C4 position of a pyrazole ring to an azetidin-3-yl group via a methylene spacer.

Structural Disambiguation:

Nomenclature: "Azetidin-3-ylmethoxy" implies the substituent is (Azetidin-3-yl)-CH₂-O-.

Connectivity:1H-Pyrazole-4-O-CH₂-(Azetidin-3-yl).

Synthetic Challenge: The starting material, azetidin-3-ol, possesses a secondary hydroxyl

group directly on the ring. To achieve the target structure, a one-carbon homologation is

required to convert the secondary alcohol into a primary hydroxymethyl group (-CH₂OH)

prior to ether formation.

Retrosynthetic Strategy: The synthesis is divided into three critical phases:
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Homologation: Conversion of azetidin-3-ol to tert-butyl 3-(hydroxymethyl)azetidine-1-

carboxylate.

Etherification: Coupling of the hydroxymethyl azetidine with 4-hydroxypyrazole (or a

protected surrogate).

Global Deprotection: Removal of protecting groups to yield the final salt or free base.

Synthetic Pathway Visualization
The following diagram outlines the logic flow from the starting material to the target, highlighting

the critical homologation junction.
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Caption: Step-wise homologation and coupling strategy. The transformation of the C3-alcohol

to a C3-hydroxymethyl group is the rate-determining sequence.

Detailed Experimental Protocols
Phase 1: Homologation of Azetidin-3-ol
Objective: Convert the secondary alcohol to a primary alcohol with an extended carbon chain.

Step 1.1: N-Protection

Reagents: Azetidin-3-ol HCl, Di-tert-butyl dicarbonate (Boc₂O), Triethylamine (TEA), DCM.

Protocol:

Suspend azetidin-3-ol hydrochloride (1.0 eq) in DCM (10 vol).
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Add TEA (2.5 eq) at 0°C, followed by Boc₂O (1.1 eq).

Stir at RT for 4 h. Wash with water, dry (Na₂SO₄), and concentrate.

Yield: >95% (White solid).

Checkpoint: Verify disappearance of SM by TLC (ninhydrin stain).

Step 1.2: Oxidation to Ketone

Reagents: N-Boc-azetidin-3-ol, SO₃·Pyridine complex, DMSO, TEA.

Rationale: Parikh-Doering conditions are preferred over Swern for scalability (no cryogenic

-78°C required) and safety.

Protocol:

Dissolve N-Boc-azetidin-3-ol (1.0 eq) in DMSO/DCM (1:1).

Add TEA (3.0 eq) and cool to 0°C.

Add SO₃·Pyridine (2.0 eq) portion-wise. Stir for 2 h at 0°C -> RT.

Quench with water, extract with DCM. Wash organic layer with 10% citric acid (removes

pyridine) and brine.

Product:tert-butyl 3-oxoazetidine-1-carboxylate. Use immediately (unstable on silica).

Step 1.3: Horner-Wadsworth-Emmons (HWE) Olefination

Reagents: Triethyl phosphonoacetate, NaH (or LiCl/DBU for milder conditions), THF.

Protocol:

Suspend NaH (60%, 1.2 eq) in dry THF at 0°C.

Add triethyl phosphonoacetate (1.2 eq) dropwise. Stir 30 min (clear solution).

Add solution of tert-butyl 3-oxoazetidine-1-carboxylate (1.0 eq) in THF.
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Stir 2 h. Aqueous workup.

Product:tert-butyl 3-(2-ethoxy-2-oxoethylidene)azetidine-1-carboxylate (unsaturated ester).

Step 1.4: Reduction to Saturated Alcohol

Reagents: H₂/Pd-C (10%), then LiBH₄ (or LiAlH₄).

Protocol:

Hydrogenation: Dissolve unsaturated ester in EtOH. Add 10% Pd/C (10 wt%).

Hydrogenate (1 atm, balloon) for 4 h. Filter through Celite. (Reduces C=C).

Ester Reduction: Dissolve the saturated ester in THF. Add LiBH₄ (2.0 eq) at 0°C. Stir

overnight.

Quench with sat. NH₄Cl. Extract with EtOAc.

Key Intermediate:1-Boc-3-(hydroxymethyl)azetidine.

Validation: ¹H NMR should show a doublet at ~3.7 ppm (-CH₂OH) and a multiplet at ~2.7

ppm (ring methine).

Phase 2: Coupling (Ether Formation)
Objective: Link the pyrazole core to the azetidine scaffold. Method: Mitsunobu Reaction. This is

superior to SN2 alkylation here because it avoids the need to convert the alcohol to a mesylate,

which can be unstable on the strained azetidine ring.

Reagents:

1-Boc-3-(hydroxymethyl)azetidine (1.0 eq)

4-Hydroxypyrazole (N-protected, e.g., 1-Boc or 1-Benzyl, 1.0 eq)

Note: Using unprotected 4-hydroxypyrazole is possible but may lead to N-alkylation side

products. 1-Benzyl-1H-pyrazol-4-ol is recommended.

Triphenylphosphine (PPh₃, 1.2 eq)
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DIAD (Diisopropyl azodicarboxylate, 1.2 eq)

Solvent: Anhydrous THF or Toluene.

Protocol:

Dissolve 1-Boc-3-(hydroxymethyl)azetidine, 1-Benzyl-1H-pyrazol-4-ol, and PPh₃ in

anhydrous THF under N₂. Cool to 0°C.[1]

Add DIAD dropwise over 15 min. (Maintain T < 5°C to prevent side reactions).

Allow to warm to RT and stir for 12–16 h.

Workup: Concentrate and triturate with Et₂O/Hexane to precipitate PPh₃O

(triphenylphosphine oxide). Filter.

Purification: Flash chromatography (Hexane/EtOAc).

Intermediate:tert-butyl 3-((1-benzyl-1H-pyrazol-4-yloxy)methyl)azetidine-1-carboxylate.

Phase 3: Global Deprotection
Objective: Remove N-Boc (azetidine) and N-Benzyl (pyrazole).

Step 3.1: Debenzylation (if Benzyl used)

Conditions: H₂, Pd(OH)₂/C (Pearlman's catalyst), MeOH/AcOH.

Protocol: Hydrogenate at 40-50 psi for 12 h. Filter.

Step 3.2: Boc Removal

Conditions: 4M HCl in Dioxane or TFA/DCM (1:4).

Protocol:

Dissolve residue in DCM. Add TFA (10 eq). Stir 2 h.

Concentrate.[2][3][4][5][6] Azeotrope with toluene to remove excess TFA.
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Final Product Isolation: The product will be the Trifluoroacetate or Hydrochloride salt.

Free Base: Neutralize with Amberlyst A-21 resin or NaHCO₃, extract into DCM/IPA (3:1).

Quantitative Data Summary

Step Transformation Typical Yield
Key Quality
Attribute
(NMR/LCMS)

1.1 Boc Protection 95-98%
Disappearance of SM

peak (LCMS)

1.2 Oxidation 85-90%

Aldehyde/Ketone

signal; Unstable (Use

immediately)

1.3 HWE Olefination 75-85%
Alkene proton signals

(~5.8, 6.9 ppm)

1.4 Reduction (2 steps) 60-70%

Diagnostic: -CH₂OH

doublet (~3.6-3.8

ppm)

2.0 Mitsunobu Coupling 65-75%
Appearance of ether

linkage (-CH₂-O-Ar)

3.0 Deprotection 90-95%
Loss of t-Bu singlet

(1.45 ppm)

Critical Troubleshooting & Safety
Azetidine Strain: The azetidine ring is strained (~26 kcal/mol). Avoid strong Lewis acids or

excessive heat (>80°C) which may trigger ring-opening polymerization.

Mitsunobu Order of Addition: Always add the azo-dicarboxylate (DIAD/DEAD) last to the

cooled mixture of phosphine, alcohol, and pronucleophile to minimize hydrazine byproduct

formation.
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Alternative Route (If Homologation Fails): If the HWE route proves low-yielding, convert N-

Boc-azetidin-3-one to the epoxide (using Corey-Chaykovsky reagent), then rearrange to the

aldehyde using BF3·Et2O (carefully), followed by reduction.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12069996/docs#application-note-scalable-synthesis-
of-4-azetidin-3-ylmethoxy-1h-pyrazole]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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